Cas no 1346534-09-5 (Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate)

• Product Name: Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate
• CAS No: 1346534-09-5
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4732940
• PubChem ID: 154562124
• Update Time: 2025-06-13

Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate
• Methyl 2-(6-(trifluoromethyl)pyridin-2-yl)acetate
• AT25296
• 1346534-09-5
• XH0546
• Methyl 2-(Trifluoromethyl)pyridine-6-acetate
• BS-35386

• Inchi： 1S/C9H8F3NO2/c1-15-8(14)5-6-3-2-4-7(13-6)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： HQOGMSLANRUMCL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)OC)=N1)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Experimental Properties

• Melting Point: 60-62°C

Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate

Comprehensive Overview of Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1346534-09-5)

Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1346534-09-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethylpyridine moiety, has garnered significant attention due to its unique physicochemical properties and versatile applications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate has surged, driven by their role in optimizing bioactive molecules. Researchers often explore its potential in heterocyclic chemistry and medicinal chemistry, particularly for designing kinase inhibitors and antiviral agents. Its CAS No. 1346534-09-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate typically involves esterification or cross-coupling reactions, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure purity, a critical factor for its use in high-throughput screening. Environmental and regulatory compliance also play a key role in its handling, aligning with global trends toward green chemistry.

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Innovations in catalysis and process optimization further elevate the compound's profile. For instance, flow chemistry techniques have been adapted to streamline its production, reducing waste and energy consumption. Such advancements align with the broader shift toward sustainable chemical manufacturing, a hot topic in both academia and industry.

In summary, Methyl 2-[6-(trifluoromethyl)pyridin-2-yl]acetate (CAS No. 1346534-09-5) exemplifies the intersection of structural ingenuity and practical utility. Its continued exploration underscores the importance of fluorine chemistry in addressing contemporary challenges in life sciences and beyond.